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An In-depth Technical Guide to the Safety and Handling of (2-Nitroethyl)benzene

Disclaimer: Information regarding (2-Nitroethyl)benzene (CAS No. 6125-24-2), also known as

Phenylnitroethane, is limited in readily available safety literature.[1] Consequently, this guide

supplements available data with information from structurally similar and well-documented

nitroaromatic compounds, primarily Nitrobenzene (CAS No. 98-95-3), to provide a

comprehensive safety overview. This information should be used as a reference, and users

must always consult the specific Safety Data Sheet (SDS) provided by the manufacturer before

handling this chemical.[2]

This document provides a detailed guide on the safety precautions, handling procedures, and

emergency responses related to (2-Nitroethyl)benzene, designed for researchers, scientists,

and professionals in drug development.

Hazard Identification and Classification
(2-Nitroethyl)benzene is a hazardous chemical that requires careful handling.[2] It is classified

as harmful if swallowed, an irritant to the skin, eyes, and respiratory system, and is harmful to

aquatic life with long-lasting effects.[2][3] Personnel must be thoroughly familiar with its hazards

before use.[3]

Table 1: GHS Hazard Classification Note: This classification is based on data for analogous

compounds like Nitrobenzene and may not fully represent the specific hazards of (2-
Nitroethyl)benzene.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[4]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin[4]

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled[4]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[5]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[5]

Carcinogenicity Category 1B / 2
H351: Suspected of causing

cancer[4][6]

Reproductive Toxicity Category 1B / 2
H360F: May damage fertility[4]

[7]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 1

H372: Causes damage to

organs (blood) through

prolonged or repeated

exposure[4][7]

Hazardous to the Aquatic

Environment, Long-term
Category 3

H412: Harmful to aquatic life

with long lasting effects[4]

Signal Word:Danger[6][7]

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for its safe

handling and storage.[3]

Table 2: Physical and Chemical Properties of (2-Nitroethyl)benzene and Related Compounds
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Property Value Source

(2-Nitroethyl)benzene

Molecular Formula C₈H₉NO₂ [1]

Molecular Weight 151.16 g/mol [1]

Purity ≥98% [1]

Nitrobenzene (Analog)

Appearance Yellow to light brown oily liquid [3][8]

Odor Almond-like [9]

Boiling Point 210.8°C (411.4°F) [8]

Melting Point 5.7°C (42.3°F) [8]

Flash Point 87.78°C (190°F) (Closed Cup) [8]

Specific Gravity 1.2 (Water = 1) [8]

Toxicological Information
Exposure to (2-Nitroethyl)benzene and related nitroaromatic compounds can lead to

significant health effects. The primary hazard associated with nitrobenzene is

methemoglobinemia, a condition where the blood's ability to carry oxygen is reduced, leading

to symptoms like fatigue, dizziness, headache, and cyanosis (blue-colored skin).[10][11] Higher

exposures can result in respiratory distress, collapse, and even death.[10]

Table 3: Summary of Toxicological Data (Primarily from Nitrobenzene studies)
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Effect Route of Exposure Species Findings

Acute Effects
Inhalation, Oral,

Dermal
Human

Causes

methemoglobinemia.

[9] Symptoms may be

delayed 1-4 hours and

include headache,

weakness, dizziness,

and tachycardia.[11]

[12]

Chronic Effects Inhalation Human

Chronic exposure can

damage the liver and

affect blood cells,

causing anemia.[9]

[10]

Carcinogenicity Inhalation Animal

Classified by IARC as

possibly carcinogenic

to humans (Group

2B).[11] Shown to

cause lung, thyroid,

liver, and kidney

cancers in animals.

[10]

Reproductive Toxicity Inhalation, Oral Animal

May damage fertility

and the testes.[7][9]

[10]

Organ Toxicity
Inhalation, Oral,

Dermal
Animal

Toxic to blood,

kidneys, lungs, and

liver.[8] Studies in rats

and mice showed

damage to the brain,

liver, spleen, and

testes.[11]
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Safe Handling and Personal Protective Equipment
(PPE)
Safe handling requires strict adherence to established protocols to minimize exposure.

Engineering Controls
Ventilation: Always handle (2-Nitroethyl)benzene in a well-ventilated area or under a

chemical fume hood to minimize the inhalation of vapors.[2][3][6]

Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible

and close to the workstation.[6][10][13]

Personal Handling
Avoid Contact: Take all necessary precautions to prevent contact with skin, eyes, and

clothing. Do not breathe vapors or mists.[3][6]

Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled.[3] Wash hands

thoroughly after handling.[3] Contaminated work clothes should be laundered separately

before reuse.[3]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent personal contact with the substance.[3]

Table 4: Personal Protective Equipment (PPE) Recommendations
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Protection Type Specific Equipment Purpose & Regulations

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield may be

necessary for splash hazards.

[3][6][10]

To prevent eye contact from

splashes or vapors. Must

comply with OSHA 29 CFR

1910.133 or European

Standard EN166.[6][14]

Skin Protection

Chemical-resistant gloves

(e.g., Viton, Butyl Rubber,

Polyvinyl Alcohol).[10] A lab

coat or chemical-resistant

apron/clothing is required.[2]

[15]

To avoid direct skin contact.[3]

Respiratory Protection

Use in a chemical fume hood

is the primary control. If

ventilation is inadequate, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[3][6][16] For high

concentrations, a full-face

supplied-air respirator may be

necessary.[3][10]

To prevent inhalation of vapors

or mists.[3] A respiratory

protection program that meets

OSHA 1910.134 is required if

respirators are used.[10][17]

Emergency Procedures
Immediate and appropriate action is critical in an emergency. In all cases of exposure, consult

a physician and show them the Safety Data Sheet.[3]

First-Aid Measures
Caption: Emergency first aid workflow for (2-Nitroethyl)benzene exposure.

Inhalation: Move the person to fresh air.[3] If breathing is difficult, administer oxygen. If the

person is not breathing, give artificial respiration and seek immediate medical attention.[3][6]
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Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes.[3][16] Remove all contaminated clothing and shoes.[3] Seek medical advice if

irritation persists.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids.[3][16] Remove contact lenses if present and easy to

do.[3] Consult a physician immediately.[3]

Ingestion: Do NOT induce vomiting.[3][6] If the person is conscious, rinse their mouth with

water.[3] Never give anything by mouth to an unconscious person and call a poison control

center or doctor immediately.[3][6]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO₂), water spray,

or alcohol-resistant foam.[8][18] Use water spray to cool fire-exposed containers.[10][18]

Specific Hazards: The substance is combustible.[8] Hazardous decomposition products

include toxic gases like carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[6][8]

Containers may explode when heated.[6]

Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)

and full protective gear.[6][16]

Accidental Release Measures
A detailed protocol is necessary to manage spills safely and effectively.

Click to download full resolution via product page

Caption: Protocol for responding to an accidental spill.

Evacuate and Secure: Evacuate non-essential personnel from the spill area.[3] Remove all

sources of ignition.[6][10]

Ventilate: Ensure the area is well-ventilated.[3]
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Protect: Wear appropriate PPE, including respiratory protection, chemical-resistant gloves,

and eye protection, to avoid contact with the substance.[3]

Contain: Prevent the product from entering drains.[3][19] Contain the spill using an inert,

non-combustible absorbent material like sand, earth, or vermiculite.[3][10][20]

Collect: Carefully collect the absorbed material and place it into a suitable, closed, and

clearly labeled container for disposal as hazardous waste.[3][6]

Decontaminate: Clean the spill area thoroughly.[3]

Storage and Disposal
Proper storage and disposal are critical to maintaining a safe laboratory environment.

Storage
Container: Store in the original, tightly closed container.[3][6]

Location: Keep in a cool, dry, and well-ventilated area.[3][6] The storage area should be

locked up or accessible only to authorized personnel.[19]

Ignition Sources: Store away from open flames, hot surfaces, and other sources of ignition.

[3][6]

Incompatibilities: Keep away from incompatible materials such as strong oxidizing agents,

reducing agents, acids, bases, and alkali metals.[2][3][6]

Disposal
All waste materials containing (2-Nitroethyl)benzene must be treated as hazardous waste and

disposed of in accordance with local, state, and federal regulations.[3]

Click to download full resolution via product page

Caption: Decision-making process for hazardous waste disposal.
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Protocol for Waste Disposal:

Containerization: Collect all waste, including contaminated absorbent materials, in a

suitable, closed, and clearly labeled container.[2][3] The label must include the words

"HAZARDOUS WASTE" and the full chemical name.[2]

Storage: Store the waste container in a designated, secure area away from incompatible

materials pending disposal.[3]

Professional Disposal: Arrange for disposal through an authorized hazardous waste

disposal company. Do not dispose of the material down the drain or into the environment.

[3][18]

Empty Containers: To be rendered non-hazardous, containers must be triple-rinsed. The

first rinse must be collected and disposed of as hazardous waste.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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